Cas no 62369-77-1 (L-Isoleucine, N-(diphenylphosphinyl)-N-methyl-)

L-Isoleucine, N-(diphenylphosphinyl)-N-methyl- structure
62369-77-1 structure
Product name:L-Isoleucine, N-(diphenylphosphinyl)-N-methyl-
CAS No:62369-77-1
MF:C19H24NO3P
MW:345.372526168823
CID:447639
PubChem ID:71387181

L-Isoleucine, N-(diphenylphosphinyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • L-Isoleucine, N-(diphenylphosphinyl)-N-methyl-
    • (2S,3S)-2-[diphenylphosphoryl(methyl)amino]-3-methylpentanoic acid
    • N-(Diphenylphosphoryl)-N-methyl-L-isoleucine
    • 62369-77-1
    • DTXSID00809318
    • (2S,3S)-2-((Diphenylphosphoryl)(methyl)amino)-3-methylpentanoic acid
    • Inchi: InChI=1S/C19H24NO3P/c1-4-15(2)18(19(21)22)20(3)24(23,16-11-7-5-8-12-16)17-13-9-6-10-14-17/h5-15,18H,4H2,1-3H3,(H,21,22)/t15-,18-/m0/s1
    • InChI Key: HEFWOAQKSSXHJE-YJBOKZPZSA-N
    • SMILES: CCC(C)C(C(=O)O)N(C)P(=O)(C1=CC=CC=C1)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 345.14952
  • Monoisotopic Mass: 345.14938063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61

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